1-(2,4-Dihydroxyphenyl)dodecan-1-one

• CAS No.: 25632-60-4
• Molecular Formula: C18H28O3
• Molecular Weight: 292.4 g/mol
• IUPAC Name: 1-(2,4-dihydroxyphenyl)dodecan-1-one
• InChI: InChI=1S/C18H28O3/c1-2-3-4-5-6-7-8-9-10-11-17(20)16-13-12-15(19)14-18(16)21/h12-14,19,21H,2-11H2,1H3
• InChI Key: WFMWRPOIFMFIKO-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCC(=O)C1=C(C=C(C=C1)O)O

Description

1-(2,4-Dihydroxyphenyl)dodecan-1-one is a useful research compound. Its molecular formula is C18H28O3 and its molecular weight is 292.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

68 g of granular zinc chloride and 250 g of lauric acid were melted togerther at 125° C., under nitrogen and with protection from moisture by calcium chloride. The mass was stirred and 55 g of resorcinol were added portionwise over 15 minutes. The mixture was stirred a further 2 hours, cooled and drowned in 500 ml of water. 100 ml of chloroform was added to break up the solid mass, and the crystalline solid remaining was filtered, washed with chloroform, then water, to give 60.4 g of a solid with a melting point of from 79°-83° C. This was used without further purification. The analytical sample was recrystallised from light petroleum (b.p. 60°-80° C.). The pure product had a melting point of from 83.5°-85° C.